Cas no 2228891-44-7 (1,2-difluoro-4-methoxy-5-(2-nitroethyl)benzene)

• Product Name: 1,2-difluoro-4-methoxy-5-(2-nitroethyl)benzene
• CAS No: 2228891-44-7
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 5888951
• PubChem ID: 165615155
• Update Time: 2025-10-12

1,2-difluoro-4-methoxy-5-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-difluoro-4-methoxy-5-(2-nitroethyl)benzene
• EN300-1798572
• 2228891-44-7

• Inchi： 1S/C9H9F2NO3/c1-15-9-5-8(11)7(10)4-6(9)2-3-12(13)14/h4-5H,2-3H2,1H3
• InChI Key： OQLWAFITNFEOGR-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CC[N+](=O)[O-])OC)F

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

Additional information on 1,2-difluoro-4-methoxy-5-(2-nitroethyl)benzene

1,2-Difluoro-4-Methoxy-5-(2-Nitroethyl)Benzene: A Comprehensive Overview

The compound 1,2-difluoro-4-methoxy-5-(2-nitroethyl)benzene (CAS No. 2228891-44-7) is a complex aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its benzene ring, which is substituted with a difluoro group, a methoxy group, and a nitroethyl group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 1,2-difluoro-4-methoxy-5-(2-nitroethyl)benzene in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and composites, where its electron-withdrawing groups enhance the stability and mechanical properties of the resulting materials. The difluoro group contributes to the molecule's hydrophobicity, while the methoxy group introduces electron-donating effects, creating a balance that is highly desirable in many chemical systems.

In terms of synthesis, 1,2-difluoro-4-methoxy-5-(2-nitroethyl)benzene is typically prepared through multi-step reactions involving electrophilic substitution and nitration processes. The synthesis pathway involves careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this process, reducing production costs and improving scalability.

The electronic properties of this compound have also been studied extensively. Computational chemistry techniques, such as density functional theory (DFT), have been employed to analyze its molecular orbitals and reactivity. These studies reveal that the nitroethyl group significantly influences the compound's redox behavior, making it a promising candidate for applications in electrochemical devices, such as batteries and sensors.

Moreover, 1,2-difluoro-4-methoxy-5-(2-nitroethyl)benzene has shown potential in pharmaceutical research. Its unique structure allows for interactions with specific biological targets, making it a valuable lead compound in drug discovery programs. Researchers have investigated its ability to modulate enzyme activity and cellular signaling pathways, paving the way for new therapeutic strategies.

In conclusion, 1,2-difluoro-4-methoxy-5-(2-nitroethyl)benzene (CAS No. 2228891-44-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features and electronic properties make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing modern chemistry and materials science.